3-(Thiazol-2-yl)oxetan-3-amine hydrochloride

• Molecular Formula: C6H9ClN2OS
• Molecular Weight: 192.67 g/mol
• IUPAC Name: 3-(1,3-thiazol-2-yl)oxetan-3-amine;hydrochloride
• InChI: InChI=1S/C6H8N2OS.ClH/c7-6(3-9-4-6)5-8-1-2-10-5;/h1-2H,3-4,7H2;1H
• InChI Key: ZGZIUVDIBNRGES-UHFFFAOYSA-N
• Canonical SMILES: C1C(CO1)(C2=NC=CS2)N.Cl

Description

3-(Thiazol-2-yl)oxetan-3-amine hydrochloride is a useful research compound. Its molecular formula is C6H9ClN2OS and its molecular weight is 192.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 4.0 M solution of hydrochloric acid (117 μL, 467 μmol) in dioxane was added to a solution of 2-methyl-propane-2-sulfinic acid (3-thiazol-2-yl-oxetan-3-yl)-amide (Example 281a) (81 mg, 311 μmol) in methanol (0.5 mL) at 0° C. The mixture was stirred at 0° C. for 5 min before the solvents were removed under reduced pressure. The resulting white solid was triturated with diethyl ether and filtered off. The solid was further washed with diethyl ether and dried under high vacuum to yield the title compound (42 mg, 70%) as a white solid. MS (EI): m/e=157.1 [M+H]+.